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Compound of Interest

Compound Name: GLPG1205

Cat. No.: B3047791 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial operational and logistical guidance for the proper disposal of

GLPG1205, a selective GPR84 antagonist used in research. In the absence of a specific

Safety Data Sheet (SDS) for GLPG1205, the following procedures are based on established

best practices for the disposal of hazardous and pharmaceutical chemical waste in a laboratory

setting. Adherence to these guidelines is critical for ensuring personnel safety and

environmental protection.

I. Waste Identification and Classification
All materials contaminated with GLPG1205, including unused compounds, solutions,

contaminated personal protective equipment (PPE), and labware, must be treated as

hazardous chemical waste. Proper identification is the first step in the disposal process.
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Waste Stream Description Recommended Container

Solid Waste

Unused or expired GLPG1205

powder, contaminated gloves,

wipes, bench paper, and other

solid lab supplies.

Lined, leak-proof container

clearly labeled as "Hazardous

Chemical Waste."

Liquid Waste

Solutions containing

GLPG1205, including stock

solutions, experimental media,

and solvent rinsates.

Chemically resistant, sealable

container (e.g., carboy) with a

screw-on cap.

Sharps Waste

Contaminated needles,

syringes, pipette tips, and

broken glass.

Puncture-resistant sharps

container.

II. Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling GLPG1205 waste.

2. Waste Segregation:

Do not mix GLPG1205 waste with other waste streams, such as biohazardous or radioactive

waste.

Segregate solid, liquid, and sharps waste into their designated containers at the point of

generation.

3. Container Management:

Ensure all waste containers are in good condition, compatible with the chemical waste, and

have secure, tight-fitting lids.[1][2][3][4]

Keep waste containers closed except when adding waste.[2][3]
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Place liquid waste containers in secondary containment to prevent spills.[2]

4. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."[3]

The label should also include:

The full chemical name (GLPG1205).

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Hazard pictograms as appropriate (e.g., environmental hazard, health hazard).

5. Storage:

Store waste in a designated, well-ventilated satellite accumulation area within the laboratory.

[1]

Do not store large quantities of waste for extended periods. Adhere to institutional and local

regulations regarding storage time limits.[2]

6. Disposal:

Do not dispose of GLPG1205 waste down the sink or in the regular trash.[5]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6][7]

For empty GLPG1205 containers, triple-rinse with a suitable solvent, collect the rinsate as

hazardous liquid waste, and then deface the original label before disposal as solid waste.[3]
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III. Experimental Workflow for Waste Generation and
Disposal
The following diagram illustrates the logical workflow from experimental use of GLPG1205 to

its final disposal.
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GLPG1205 Disposal Workflow

This comprehensive approach to the disposal of GLPG1205 ensures that all safety and

regulatory requirements are met, thereby protecting laboratory personnel and the environment.

Always consult your institution's specific guidelines and your local EHS office for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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